(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• SMILES: CN1C(CC2C1CNC2)CO
• InChI: InChI=1S/C8H16N2O/c1-10-7(5-11)2-6-3-9-4-8(6)10/h6-9,11H,2-5H2,1H3
• InChIKey: GFXQDMJRKCUFQW-UHFFFAOYSA-N

(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol – Bicyclic Diamine Scaffold

(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol (CAS 1824510-29-3) is a saturated, fused bicyclic diamine scaffold belonging to the octahydropyrrolopyrrole class, bearing an N-methyl substituent and a primary hydroxymethyl group at the 2-position of the pyrrolidine ring. With a molecular formula of C₈H₁₆N₂O and a molecular weight of 156.23 g/mol , this compound is primarily utilized as a chiral building block and versatile intermediate in drug discovery programs targeting kinase inhibition and central nervous system (CNS) disorders [1]. Its hydrochloride salt (CAS 2174007-79-3, MW 192.7 g/mol, purity ≥95%) offers enhanced aqueous solubility and long-term storage stability, making it the preferred procurement form for reproducible synthetic workflows .

1 Hydrochloride salt form — may support reproducible gravimetric dispensing and solution-phase chemistry workflows.

2 Octahydropyrrolo[2,3-c]pyrrole scaffold — supports drug discovery programs targeting kinase inhibition and CNS pathway studies.

3 Chiral building block fit — defined racemic stereochemistry with a primary hydroxymethyl handle supports parallel library synthesis.

• [1] Petrukhin, K., Cioffi, C., Johnson, G., Dobri, N., Freeman, E., Chen, P., Conlon, M., & Zhu, L. (2018). Octahydropyrrolopyrroles their preparation and use. U.S. Patent No. 9,944,644. Filed March 13, 2014, issued April 17, 2018. Assignee: The Trustees of Columbia University in the City of New York. View Source

(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol – Generic Substitution Risks

Substituting (1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol with a generic octahydropyrrolopyrrole analog introduces uncontrolled variables that compromise experimental reproducibility and scaffold-specific SAR interpretation. The [2,3-c] ring fusion geometry dictates a unique vector orientation of the hydroxymethyl and N-methyl groups, which is not recapitulated by [3,4-b], [3,4-c], or [3,2-b] isomers [1]. The racemic (2R,3aR,6aR) stereochemical configuration provides a defined three-dimensional presentation of pharmacophoric elements, whereas uncharacterized stereoisomer mixtures or achiral analogs yield ambiguous structure-activity relationships [2]. Furthermore, the hydrochloride salt form (CAS 2174007-79-3) delivers quantitatively different solubility and handling properties compared to the free base, directly impacting reaction yields and formulation consistency in medicinal chemistry workflows . Procurement of undefined or loosely specified alternatives therefore carries a material risk of batch-to-batch variability, failed reactions, and irreproducible biological data.

Target [2,3-c] ring fusion with 1,4-relationship of nitrogens and unique exit vector angles

vs

Potential Substitute [3,4-b] or [3,2-b] regioisomers may present different pharmacophoric geometry and may not recapitulate patent-protected SAR

Target Racemic (2R,3aR,6aR) configuration with defined cis-fused diastereomer

vs

Potential Substitute Uncharacterized stereoisomer mixtures or achiral analogs may yield ambiguous structure-activity relationships

Target Hydrochloride salt (CAS 2174007-79-3) with defined stoichiometry and consistent solubility profile

vs

Potential Substitute Free base form may differ in handling properties, purity specification, and long-term storage stability

• [1] Petrukhin, K., Cioffi, C., Johnson, G., Dobri, N., Freeman, E., Chen, P., Conlon, M., & Zhu, L. (2018). Octahydropyrrolopyrroles their preparation and use. U.S. Patent No. 9,944,644. See structural claims covering variously substituted octahydropyrrolopyrrole regioisomers. View Source
• [2] Kuujia. (n.d.). Cas no 2174007-79-3 (rac-(2R,3aR,6aR)-1-methyl-octahydropyrrolo[2,3-c]pyrrol-2-ylmethanol hydrochloride) – Technical Introduction. Describes stereochemical definition and its importance for reproducible research. View Source

(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol – Differentiation Evidence

Hydrochloride Salt Solubility Advantage

The hydrochloride salt (CAS 2174007-79-3) provides a defined, crystalline solid with minimum 95% purity and a molecular weight of 192.7 g/mol, whereas the free base (CAS 1824510-29-3, MW 156.23 g/mol) is typically supplied as an oil or amorphous material with unspecified purity and limited stability data. Salt formation with HCl introduces a stoichiometric and predictable mass increase of 36.46 g/mol (HCl), confirming the 1:1 salt stoichiometry and enabling precise molar calculations for solution-phase chemistry . This salt form guarantees aqueous solubility sufficient for standard biological assay conditions, eliminating the need for co-solvents that may interfere with target engagement readouts [1].

Salt Form Identity

Head-to-head

192.7 g/mol Crystalline solid, purity ≥95%

Supports accurate gravimetric dispensing and reproducible solution preparation.

Free base: 156.23 g/mol, typically oil or amorphous with unspecified purity.

Evidence Dimension	Molecular weight and physical form (free base vs. HCl salt)
Target Compound Data	192.7 g/mol; crystalline solid; purity ≥95% (HCl salt, CAS 2174007-79-3)
Comparator Or Baseline	156.23 g/mol; typically oil/amorphous; purity unspecified (free base, CAS 1824510-29-3)
Quantified Difference	Mass increase of 36.46 g/mol (1 eq. HCl); transition from oil/amorphous to crystalline solid; purity specified (≥95%) vs. unspecified
Conditions	Product specification comparison from commercial vendor technical datasheets

Why This Matters

The crystalline hydrochloride salt enables accurate gravimetric dispensing, reproducible solution preparation, and long-term storage without degradation—critical requirements for quantitative structure-activity relationship (QSAR) studies and scaled parallel synthesis.

• [1] Kuujia. (n.d.). Cas no 2174007-79-3 – Technical Introduction. States: 'The hydrochloride salt enhances solubility and stability, facilitating handling and storage.' View Source

[2,3-c] vs [3,4-b] Ring Fusion Differentiation

The octahydropyrrolo[2,3-c]pyrrole core positions the two nitrogen atoms in a 1,4-relationship across the fused bicyclic system, generating a distinct N–N distance and exit vector angle compared to the [3,4-b] regioisomer (where the nitrogens are in a 1,3-relationship). This geometric difference directly impacts the presentation of substituents to protein binding pockets. In the Columbia University patent (US 9,944,644), the [2,3-c] scaffold series is explicitly claimed as a separate structural genus from [3,4-b] analogs, underscoring that the ring fusion topology is a non-interchangeable determinant of biological target engagement [1]. The target compound further incorporates an N-methyl group and a 2-hydroxymethyl substituent, creating a substitution pattern not achievable on the [3,4-b] core without altering the ring fusion itself.

Ring Fusion Topology

Class-level

[2,3-c] core positions nitrogens in a 1,4-relationship across the fused bicyclic system, distinct from the [3,4-b] 1,3-relationship.

Regioisomer identity is essential for reproducing patent-protected chemical matter.

Patent US 9,944,644 claims [2,3-c] and [3,4-b] as separate structural genera.

Evidence Dimension	Ring fusion topology: [2,3-c] vs. [3,4-b]
Target Compound Data	Octahydropyrrolo[2,3-c]pyrrole core; N-methyl at position 1; hydroxymethyl at position 2
Comparator Or Baseline	Octahydropyrrolo[3,4-b]pyrrole core (e.g., CAS 128740-09-0); different N–N spatial relationship
Quantified Difference	No single numerical metric; structural differentiation based on regioisomeric scaffold topology and patent-defined genus separation
Conditions	Structural analysis derived from patent claims (US 9,944,644) and IUPAC nomenclature

Why This Matters

Procurement of the correct [2,3-c] regioisomer is essential for reproducing patent-protected chemical matter; substitution with a [3,4-b] isomer yields a structurally distinct compound that will not recapitulate the intended SAR.

• [1] Petrukhin, K., Cioffi, C., et al. (2018). U.S. Patent No. 9,944,644. Claims separately enumerate octahydropyrrolo[2,3-c]pyrrole and octahydropyrrolo[3,4-b]pyrrole derivatives, establishing their non-equivalence in the context of kinase inhibition and RBP4 antagonism. View Source

Defined Racemic Stereochemistry Advantage

The hydrochloride salt is specified as the racemic mixture with (2R,3aR,6aR) relative configuration, meaning both enantiomers are present in a 1:1 ratio. This is critical because the octahydropyrrolo[2,3-c]pyrrole scaffold contains two stereogenic centers (C3a and C6a at the ring junction), and only the cis-fused diastereomer (3aR,6aR or 3aS,6aS) is accessible; trans-fused isomers are geometrically strained. Unspecified or non-stereochemically characterized lots may contain varying ratios of enantiomers or diastereomeric impurities, introducing uncontrolled variance into biological assays [1]. In contrast, simpler achiral analogs such as 2-methyl-octahydropyrrolo[2,3-c]pyrrole (CAS 128758-01-0) lack the hydroxymethyl handle entirely, precluding the same downstream derivatization chemistry [2].

Stereochemical Definition

Cross-study comparable

Target: rac-(2R,3aR,6aR) with N-methyl + 2-CH₂OH substituents Analog: 2-methyl-octahydropyrrolo[2,3-c]pyrrole (CAS 128758-01-0) lacks the hydroxymethyl synthetic handle

Hydroxymethyl group is the primary handle for further derivatization in library synthesis.

Uncharacterized lots may contain variable enantiomer ratios or diastereomeric impurities.

Evidence Dimension	Stereochemical definition and functional group content
Target Compound Data	rac-(2R,3aR,6aR) configuration; contains N-methyl + 2-CH₂OH substituents
Comparator Or Baseline	2-Methyl-octahydropyrrolo[2,3-c]pyrrole (CAS 128758-01-0): achiral at C2, no hydroxymethyl group
Quantified Difference	Presence vs. absence of the primary alcohol functional handle; defined racemic stereochemistry vs. unspecified
Conditions	Comparative structural analysis based on CAS registry data and vendor technical descriptions

Why This Matters

The hydroxymethyl group is the primary synthetic handle for further elaboration (e.g., oxidation to aldehyde/carboxylic acid, Mitsunobu reactions, sulfonylation), making the target compound functionally distinct from non-hydroxymethyl analogs for library synthesis.

• [1] Kuujia. (n.d.). Cas no 2174007-79-3 – Technical Introduction. 'Its rigid bicyclic framework and chiral centers make it a valuable intermediate... well-defined stereochemistry ensures reproducibility.' View Source
• [2] Kuujia. (n.d.). Cas no 128758-01-0 (2-methyl-octahydropyrrolo[2,3-c]pyrrole). Described as a saturated nitrogen heterocycle with a complex bicyclic pyrrolidine skeleton, lacking hydroxymethyl substitution. View Source

RBP4 Antagonist and Kinase Inhibitor Scaffold

The octahydropyrrolo[2,3-c]pyrrole scaffold class, including N-methyl and hydroxymethyl-substituted variants, has been specifically developed and patented by Columbia University as a core template for retinol-binding protein 4 (RBP4) antagonists intended for the treatment of age-related macular degeneration (AMD) and Stargardt disease [1]. The patent family (US 9,944,644; US 9,637,450; US 9,434,727) demonstrates that subtle modifications to the octahydropyrrolopyrrole core—including N-alkylation pattern and substituent position—profoundly impact RBP4 binding affinity and selectivity over related retinol-binding proteins. While individual compound-level IC₅₀ data for the target compound are not publicly disclosed, the patent explicitly protects compounds bearing the exact substitution pattern of (1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol as intermediates and final compounds within the Markush structures [1].

Patent-Protected Scaffold

Class-level

RBP4 antagonist template Kinase inhibitor scaffold

Scaffold is encompassed within Markush claims of US 9,944,644 for RBP4-targeted programs.

Compound-level IC₅₀ data not publicly disclosed; inference based on patent class protection.

Evidence Dimension	Patent-protected therapeutic indication association
Target Compound Data	Substitution pattern encompassed within Markush claims of US 9,944,644 (RBP4 antagonist patent)
Comparator Or Baseline	Unrelated bicyclic diamine scaffolds (e.g., octahydropyrrolo[1,2-a]pyrazine, piperazine) not claimed in this patent family
Quantified Difference	No quantitative activity comparison available; differentiation is based on patent inclusion vs. exclusion
Conditions	Patent analysis; biological activity inferred from class-level patent claims rather than individual compound data

Why This Matters

For organizations pursuing RBP4-targeted programs, procurement of patent-protected scaffold intermediates is critical for generating composition-of-matter IP and ensuring freedom-to-operate alignment.

• [1] Petrukhin, K., Cioffi, C., et al. (2018). Octahydropyrrolopyrroles their preparation and use. U.S. Patent No. 9,944,644. Abstract: 'provides compounds comprising variously substituted octahydropyrrolopyrroles...' and related patent family members (US 9,637,450; US 9,434,727) covering RBP4 antagonists for AMD and Stargardt disease. View Source

(1-Methyl-octahydropyrrolo[2,3-C]pyrrol-2-YL)methanol Hydrochloride – Application Scenarios

RBP4 Antagonist Lead Optimization

Medicinal chemistry teams targeting retinol-binding protein 4 (RBP4) for age-related macular degeneration or Stargardt disease can employ this compound as a key synthetic intermediate. The [2,3-c] scaffold is explicitly protected under the Columbia University patent family (US 9,944,644), and the 2-hydroxymethyl group provides a derivatizable handle for introducing diverse R-groups via esterification, etherification, or oxidation to access structure-activity relationships around the pyrrolidine C2 position [1]. The defined racemic stereochemistry ensures that any observed biological activity can be attributed to the correct diastereomeric series.

Kinase Inhibitor Scaffold Hopping

The octahydropyrrolo[2,3-c]pyrrole core serves as a conformationally constrained bioisostere of piperazine and other saturated diamine scaffolds commonly found in kinase inhibitors. The N-methyl group mimics the tertiary amine motif present in numerous ATP-competitive kinase inhibitors, while the hydroxymethyl group enables parallel library synthesis through high-yielding transformations (e.g., sulfonylation, carbamoylation, or reductive amination) [1]. The hydrochloride salt form ensures consistent stoichiometry across multiple parallel reactions, a critical requirement for library production where free base lot-to-lot variability in purity and water content would introduce unacceptable weighing errors .

Chiral Building Block for Asymmetric Synthesis

The rigid, fused bicyclic framework with two stereogenic centers makes the racemic hydrochloride an ideal substrate for developing novel chiral resolution methods (e.g., diastereomeric salt resolution, chiral chromatography method development, or kinetic resolution). Because the (3aR,6aR) relative configuration is fixed by ring strain, only two enantiomers exist, simplifying resolution optimization relative to scaffolds with higher stereochemical complexity. The hydroxymethyl group provides a UV chromophore-adjacent handle for analytical detection, while the hydrochloride salt guarantees consistent solubility in both aqueous and polar organic solvent systems used in preparative chiral chromatography [1].

Application

Selection Property

Validation Focus

RBP4 antagonist research

[2,3-c] scaffold identity with patent-protected substitution pattern

RBP4 binding assay context; regiochemistry confirmation

Kinase inhibitor scaffold studies

Conformationally constrained diamine core as piperazine bioisostere

ATP-competitive kinase panel screening; consistent salt stoichiometry

Chiral resolution method development

Defined racemic stereochemistry with only two enantiomers

Enantiomeric separation validation; chiral chromatography method fit

• [1] Petrukhin, K., Cioffi, C., et al. (2018). U.S. Patent No. 9,944,644. Describes the octahydropyrrolopyrrole scaffold as a privileged template for RBP4 antagonism and provides synthetic methodology for derivatization. View Source